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Compound of Interest

Compound Name: PU141

Cat. No.: B15583762 Get Quote

PU141 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of PU141 and best practices for its use in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving PU141?

A1: The recommended solvent for dissolving PU141 is Dimethyl Sulfoxide (DMSO).[1]

Q2: What is the known solubility of PU141 in DMSO?

A2: PU141 has a known solubility of 10 mM in DMSO.[1]

Q3: How should I prepare a stock solution of PU141?

A3: To prepare a stock solution, dissolve PU141 in high-purity DMSO to your desired

concentration, not exceeding 10 mM. For a detailed protocol, please refer to the "Experimental

Protocols" section below.

Q4: My PU141 is not dissolving in DMSO, what should I do?

A4: If you are experiencing issues with dissolving PU141 in DMSO, please refer to the

"Troubleshooting Guide" section for detailed steps to address this issue.
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Q5: How should I store PU141 as a solid and in solution?

A5: Proper storage is crucial to maintain the stability of PU141.

Solid Powder: Store at -20°C for up to 12 months or at 4°C for up to 6 months.[1]

In Solvent (DMSO): Store at -80°C for up to 6 months or at -20°C for up to 6 months.[1][2]

Q6: What is the mechanism of action of PU141?

A6: PU141 is a potent and selective inhibitor of the histone acetyltransferases (HATs) CBP and

p300.[1] By inhibiting these enzymes, PU141 can reduce the acetylation of histone lysines,

which plays a role in regulating gene transcription.[1]
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Issue Possible Cause Recommended Solution

PU141 does not fully dissolve

in DMSO.

1. The concentration is too

high. 2. The compound

requires gentle warming or

vortexing. 3. The quality of the

DMSO is poor.

1. Ensure your final

concentration does not exceed

10 mM. 2. Briefly vortex the

solution. You may also warm

the solution in a water bath at

37°C for a short period. Always

allow the solution to return to

room temperature before use.

3. Use anhydrous, high-purity

DMSO.

PU141 precipitates after

addition to aqueous media.

1. The final concentration of

PU141 in the aqueous buffer is

too high. 2. The final

concentration of DMSO in the

aqueous buffer is too low to

maintain solubility.

1. Lower the final working

concentration of PU141.

Perform a concentration-

response curve to determine

the optimal concentration for

your experiment. 2. Ensure the

final DMSO concentration is

sufficient to keep PU141 in

solution, but low enough to not

affect your experimental

system (typically ≤0.5%). If

precipitation persists, consider

using a surfactant like Tween-

80 or Pluronic F-68 at a low

concentration (e.g., 0.01-0.1%)

in your final buffer, after

verifying its compatibility with

your assay.
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Inconsistent experimental

results.

1. Improper storage of the

stock solution leading to

degradation. 2. Multiple freeze-

thaw cycles of the stock

solution.

1. Store the DMSO stock

solution at -80°C in small

aliquots to minimize the

number of freeze-thaw cycles.

2. Prepare single-use aliquots

of your stock solution to avoid

repeated freezing and thawing.

Quantitative Data
Table 1: Physicochemical Properties of PU141

Property Value Reference

Molecular Weight 310.294 g/mol [1][2]

Molecular Formula C₁₄H₉F₃N₂OS [1][2]

Table 2: Solubility of PU141

Solvent Solubility Reference

DMSO 10 mM [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PU141 Stock Solution in DMSO

Materials:

PU141 solid powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:
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1. Calculate the required amount of PU141 and DMSO. For example, to prepare 1 mL of a

10 mM stock solution, you will need 0.3103 mg of PU141 (Molecular Weight: 310.294).

2. Weigh out the calculated amount of PU141 solid powder and place it in a sterile

microcentrifuge tube.

3. Add the calculated volume of DMSO to the tube.

4. Vortex the solution until the PU141 is completely dissolved. If necessary, gently warm the

solution in a 37°C water bath for a few minutes.

5. Once dissolved, allow the solution to return to room temperature.

6. For storage, aliquot the stock solution into smaller, single-use volumes and store at -80°C.
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Caption: Workflow for preparing a PU141 stock solution.
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Caption: Inhibition of p300/CBP by PU141.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15583762#pu141-solubility-issues-and-best-solvent-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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